3-Amino-5-(2-pyrimidinyl)pyrazole Hydrochloride

• Molecular Formula: C7H8ClN5
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 5-pyrimidin-2-yl-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C7H7N5.ClH/c8-6-4-5(11-12-6)7-9-2-1-3-10-7;/h1-4H,(H3,8,11,12);1H
• InChI Key: WAMGYYRWDXHMEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C2=CC(=NN2)N.Cl

Description

MFCD32876581 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. It is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876581 involves several steps, starting with the preparation of the core structure. The synthetic route typically includes the use of specific reagents and catalysts to facilitate the formation of the desired compound. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure high yield and purity.

Industrial Production Methods

Industrial production of MFCD32876581 is carried out on a large scale using optimized processes to maximize efficiency and minimize costs. The methods involve continuous flow reactors and automated systems to maintain consistent quality. The production process is designed to be scalable, allowing for the manufacture of large quantities of the compound.

Chemical Reactions Analysis

Types of Reactions

MFCD32876581 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different products.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, leading to the formation of reduced products.

Substitution: In substitution reactions, one or more atoms in the compound are replaced by other atoms or groups.

Common Reagents and Conditions

The reactions of MFCD32876581 are typically carried out using common reagents such as acids, bases, and oxidizing agents. The conditions for these reactions vary depending on the desired product but generally involve controlled temperatures and pressures.

Major Products

The major products formed from the reactions of MFCD32876581 depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield a variety of substituted compounds.

Scientific Research Applications

MFCD32876581 has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: MFCD32876581 is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD32876581 involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes or receptors, resulting in various biological effects. The pathways involved in these interactions are complex and are the subject of ongoing research.

Conclusion

MFCD32876581 is a versatile compound with significant potential in various fields of research and industry. Its unique properties and reactivity make it a valuable tool for scientists and engineers. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.